Cas no 874297-10-6 (1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester)

1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester structure
874297-10-6 structure
Product Name:1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester
CAS No:874297-10-6
MF:C12H12IN3O4
MW:389.145854949951
CID:1895868
PubChem ID:76846183
Update Time:2025-04-21

1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester
    • 874297-10-6
    • TERT-BUTYL 3-IODO-7-NITROINDAZOLE-1-CARBOXYLATE
    • 1h-indazole-1-carboxylic acid,3-iodo-7-nitro-,1,1-dimethylethyl ester
    • MDL: MFCD11976298
    • Inchi: 1S/C12H12IN3O4/c1-12(2,3)20-11(17)15-9-7(10(13)14-15)5-4-6-8(9)16(18)19/h4-6H,1-3H3
    • InChI Key: QDOOYZYTDMKDAO-UHFFFAOYSA-N
    • SMILES: IC1C2C=CC=C(C=2N(C(=O)OC(C)(C)C)N=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 388.987
  • Monoisotopic Mass: 388.987
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.9A^2
  • XLogP3: 3.4
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd